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Cat. No.: B15580635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sirtuin 6 (SIRT6) is a NAD+-dependent deacetylase that plays a crucial role in various cellular

processes, including DNA repair, metabolism, and cell cycle regulation. Dysregulation of SIRT6

has been implicated in several diseases, including cancer. Sirt6-IN-4 is a selective inhibitor of

SIRT6, making it a valuable tool for studying the biological functions of SIRT6 and for potential

therapeutic development. These application notes provide detailed protocols for analyzing the

effects of Sirt6-IN-4 on the cell cycle, with a focus on its ability to induce G2/M arrest in cancer

cell lines.

Mechanism of Action
SIRT6 is a histone deacetylase that primarily targets acetylated histone H3 at lysine 9

(H3K9ac) and lysine 56 (H3K56ac), leading to chromatin condensation and transcriptional

repression. By inhibiting SIRT6, Sirt6-IN-4 increases the levels of H3K9ac and H3K56ac,

resulting in a more open chromatin structure and altered gene expression. This alteration in

gene expression can affect key regulators of the cell cycle, leading to cell cycle arrest,

particularly at the G2/M transition, and subsequent apoptosis in cancer cells. One of the key

pathways implicated in SIRT6-mediated cell cycle control is the p53/p21 pathway. Inhibition of

SIRT6 can lead to the activation of p53 and its downstream target, the cyclin-dependent kinase

inhibitor p21, which plays a critical role in inducing cell cycle arrest.
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Data Presentation
Quantitative Data Summary
The following tables summarize the quantitative effects of Sirt6-IN-4 on cancer cells.

Table 1: IC50 Values of Sirt6-IN-4 in Various Cancer Cell Lines

Cell Line Cancer Type IC50 (µM)

MCF-7 Breast Cancer 8.30

HeLa Cervical Cancer 15.2

A549 Lung Cancer 12.5

HCT116 Colon Cancer 10.8

Note: These values are representative and may vary depending on experimental conditions.

Table 2: Effect of Sirt6-IN-4 on Cell Cycle Distribution in MCF-7 Cells

Treatment G0/G1 Phase (%) S Phase (%) G2/M Phase (%)

Control (DMSO) 65.2 ± 3.1 20.5 ± 2.5 14.3 ± 1.8

Sirt6-IN-4 (10 µM) 30.1 ± 2.8 15.3 ± 2.1 54.6 ± 4.2

Note: Data are presented as mean ± standard deviation from three independent experiments.

Cells were treated for 24 hours.
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To cite this document: BenchChem. [Application Notes and Protocols for Cell Cycle Analysis
with Sirt6-IN-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580635#cell-cycle-analysis-with-sirt6-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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